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Compound of Interest

3-(3-Methoxyphenoxy)propan-1-
Compound Name:
amine hydrochloride

Cat. No.: B113226

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of 3-(3-
Methoxyphenoxy)propan-1-amine hydrochloride, a compound of interest in various
research and development applications.

Chemical Identity and Formula
e Chemical Name: 3-(3-Methoxyphenoxy)propan-1-amine hydrochloride
e Molecular Formula: C10H16CINO2

The molecular formula is the cornerstone for calculating the molecular weight. It indicates the
number of atoms of each element present in one molecule of the compound.

Calculation of Molecular Weight

The molecular weight is determined by summing the atomic weights of all atoms in the
molecular formula. The standard atomic weights of the constituent elements are provided by
the International Union of Pure and Applied Chemistry (IUPAC).

The calculation is as follows:
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Molecular Weight = (Number of Carbon atoms x Atomic weight of Carbon) + (Number of

Hydrogen atoms x Atomic weight of Hydrogen) + (Number of Chlorine atoms x Atomic weight

of Chlorine) + (Number of Nitrogen atoms x Atomic weight of Nitrogen) + (Number of Oxygen

atoms x Atomic weight of Oxygen)

Atomic Weights of Constituent Elements

To ensure accuracy, the standard atomic weights of the elements are utilized.

Element Symbol Atomic Weight ( g/mol)
Carbon C 12.011[1][2][3][4]
Hydrogen H 1.008[5][6][71[8][9]
Chlorine cl 35.453[10][11][12][13][14]
Nitrogen N 14.007[15][16][17][18][19]
Oxygen o) 15.999[20][21][22][23][24]

Detailed Molecular Weight Calculation

Based on the molecular formula C10H16CINO2, the contribution of each element to the total

molecular weight is calculated:

Atomic Weight ( Total Weight (
Element Number of Atoms

g/mol ) g/mol )
Carbon (C) 10 12.011 120.110
Hydrogen (H) 16 1.008 16.128
Chlorine (CI) 1 35.453 35.453
Nitrogen (N) 1 14.007 14.007
Oxygen (O) 2 15.999 31.998
Total Molecular

. 217.696

Weight
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Therefore, the molecular weight of 3-(3-Methoxyphenoxy)propan-1-amine hydrochloride is
217.70 g/mol (rounded to two decimal places). This value is consistent with established
chemical data.[25]

Significance in Research and Development

The precise molecular weight is a critical parameter in a multitude of experimental and
developmental procedures, including:

» Stoichiometric Calculations: Essential for determining the exact quantities of reactants and
products in chemical reactions.

e Solution Preparation: Used to accurately prepare solutions of known molarity for various
assays and experiments.

» Pharmacokinetics and Drug Metabolism Studies: The molecular weight influences the
absorption, distribution, metabolism, and excretion (ADME) properties of a compound.

e Analytical Chemistry: Crucial for techniques such as mass spectrometry, where the mass-to-
charge ratio is a key identifier.

This guide provides the fundamental data and methodology for understanding and utilizing the
molecular weight of 3-(3-Methoxyphenoxy)propan-1-amine hydrochloride in a scientific
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. byjus.com [byjus.com]
e 2. Atomic/Molar mass [westfield.ma.edu]

¢ 3. youtube.com [youtube.com]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b113226?utm_src=pdf-body
https://www.benchchem.com/product/b010135
https://www.benchchem.com/product/b113226?utm_src=pdf-body
https://www.benchchem.com/product/b113226?utm_src=pdf-custom-synthesis
https://byjus.com/chemistry/carbon/
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.youtube.com/watch?v=0DjGnME8ITM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]

5. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

6. How many grams does an atom of hydrogen weigh? - askliTians [askiitians.com]
7. quora.com [quora.com]

8. Hydrogen - Wikipedia [en.wikipedia.org]

9. m.youtube.com [m.youtube.com]

10. Chlorine - Wikipedia [en.wikipedia.org]

11. Chlorine Facts - Chlorine The Element of Surprise [chlorine.org]

12. Isotopes of chlorine - Wikipedia [en.wikipedia.org]

13. Why is the atomic mass of chlorine taken as 35.5 u and not a whole number like 35 u or
36 u explained? [unacademy.com]

14. Atomic Weight of Chlorine | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

15. Atomic Weight of Nitrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

16. youtube.com [youtube.com]
17. Atomic Weights and Isotopic Compositions for Nitrogen [physics.nist.gov]

18. Nitrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

19. sbg.bio.ic.ac.uk [sbg.bio.ic.ac.uk]

20. fiveable.me [fiveable.me]

21. princeton.edu [princeton.edu]

22. Oxygen - Wikipedia [en.wikipedia.org]

23. youtube.com [youtube.com]

24. Atomic Weights and Isotopic Compositions for Oxygen [physics.nist.gov]

25. 3-(4-Methoxyphenoxy)propan-1-amine hydrochloride | 100840-60-6 | Benchchem
[benchchem.com]

To cite this document: BenchChem. [Technical Guide: Molecular Weight of 3-(3-
Methoxyphenoxy)propan-1-amine Hydrochloride]. BenchChem, [2025]. [Online PDF].

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://www.ciaaw.org/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Hydrogen
https://m.youtube.com/watch?v=ALwo4suQO6E
https://en.wikipedia.org/wiki/Chlorine
https://www.chlorine.org/chlorine-facts/
https://en.wikipedia.org/wiki/Isotopes_of_chlorine
https://unacademy.com/content/question-answer/chemistry/atomic-mass-of-chlorine/
https://unacademy.com/content/question-answer/chemistry/atomic-mass-of-chlorine/
https://ciaaw.org/chlorine.htm
https://ciaaw.org/chlorine.htm
https://ciaaw.org/nitrogen.htm
https://ciaaw.org/nitrogen.htm
https://www.youtube.com/watch?v=YxJMQ-xrJPc
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=N
https://periodic-table.rsc.org/element/7/nitrogen
https://periodic-table.rsc.org/element/7/nitrogen
https://www.sbg.bio.ic.ac.uk/had/Elem/N.html
https://fiveable.me/key-terms/ap-chem/oxygen-atom-weight
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://www.youtube.com/watch?v=UMcY-oKMGYU
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://www.benchchem.com/product/b010135
https://www.benchchem.com/product/b010135
https://www.benchchem.com/product/b113226#3-3-methoxyphenoxy-propan-1-amine-hydrochloride-molecular-weight
https://www.benchchem.com/product/b113226#3-3-methoxyphenoxy-propan-1-amine-hydrochloride-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Available at: [https://www.benchchem.com/product/b113226#3-3-methoxyphenoxy-propan-1-
amine-hydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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